Cas no 2060046-86-6 (Cyclopentanemethanol, 1-[2-amino-1-[4-(1-methylethyl)phenyl]ethyl]-)

• Product Name: Cyclopentanemethanol, 1-[2-amino-1-[4-(1-methylethyl)phenyl]ethyl]-
• CAS No: 2060046-86-6
• MF: C₁₇H₂₇NO
• MW: 261.402384996414
• CID: 5183397
• Update Time: 2025-08-03

Cyclopentanemethanol, 1-[2-amino-1-[4-(1-methylethyl)phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 1-[2-amino-1-[4-(1-methylethyl)phenyl]ethyl]-

• Inchi： 1S/C17H27NO/c1-13(2)14-5-7-15(8-6-14)16(11-18)17(12-19)9-3-4-10-17/h5-8,13,16,19H,3-4,9-12,18H2,1-2H3
• InChI Key： XPCBFQLWAVIWGN-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=C(C(C)C)C=C2)CN)(CO)CCCC1

Additional information on Cyclopentanemethanol, 1-[2-amino-1-[4-(1-methylethyl)phenyl]ethyl]-

Recent Advances in the Study of Cyclopentanemethanol, 1-[2-amino-1-[4-(1-methylethyl)phenyl]ethyl]- (CAS: 2060046-86-6)

Cyclopentanemethanol, 1-[2-amino-1-[4-(1-methylethyl)phenyl]ethyl]- (CAS: 2060046-86-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of Cyclopentanemethanol derivatives. The researchers utilized a multi-step synthetic route to obtain the target compound, with CAS: 2060046-86-6 serving as a critical intermediate. The study demonstrated that the compound exhibits promising binding affinity to specific G-protein-coupled receptors (GPCRs), which are implicated in various neurological and metabolic disorders. These findings suggest its potential as a lead compound for the development of new GPCR-targeted therapies.

In another study, researchers investigated the pharmacokinetic properties of Cyclopentanemethanol, 1-[2-amino-1-[4-(1-methylethyl)phenyl]ethyl]-. Using in vitro and in vivo models, the team assessed the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable bioavailability and metabolic stability, making it a viable candidate for further preclinical development. Additionally, the compound showed minimal cytotoxicity in human cell lines, underscoring its safety profile for potential therapeutic applications.

Further research has explored the compound's potential in treating inflammatory diseases. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that Cyclopentanemethanol derivatives exhibit significant anti-inflammatory activity by inhibiting key pro-inflammatory cytokines. The study highlighted the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammation. These findings open new avenues for the development of anti-inflammatory drugs based on this chemical scaffold.

Despite these promising results, challenges remain in the optimization of Cyclopentanemethanol, 1-[2-amino-1-[4-(1-methylethyl)phenyl]ethyl]- for clinical use. Current research is focused on improving its selectivity and potency while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. Future studies will likely explore its efficacy in animal models of disease and its potential for combination therapies.

In conclusion, Cyclopentanemethanol, 1-[2-amino-1-[4-(1-methylethyl)phenyl]ethyl]- (CAS: 2060046-86-6) represents a promising candidate for drug development, with applications ranging from neurological disorders to inflammatory diseases. Continued research and optimization efforts will be essential to fully realize its therapeutic potential. This brief underscores the importance of ongoing studies and collaborations in advancing this compound toward clinical applications.